Cas no 1428378-06-6 (N-[2-(furan-3-yl)ethyl]-N'-(pyridin-3-yl)ethanediamide)

• Product Name: N-[2-(furan-3-yl)ethyl]-N'-(pyridin-3-yl)ethanediamide
• CAS No: 1428378-06-6
• MF: C₁₃H₁₃N₃O₃
• MW: 259.260622739792
• CID: 5403574
• Update Time: 2025-05-22

N-[2-(furan-3-yl)ethyl]-N'-(pyridin-3-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(furan-3-yl)ethyl]-N'-pyridin-3-yloxamide
• N-[2-(furan-3-yl)ethyl]-N'-(pyridin-3-yl)ethanediamide

• Inchi： 1S/C13H13N3O3/c17-12(15-6-3-10-4-7-19-9-10)13(18)16-11-2-1-5-14-8-11/h1-2,4-5,7-9H,3,6H2,(H,15,17)(H,16,18)
• InChI Key： ZJRWMNNDMYZABS-UHFFFAOYSA-N
• SMILES： C(NCCC1C=COC=1)(=O)C(NC1=CC=CN=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[2-(furan-3-yl)ethyl]-N'-(pyridin-3-yl)ethanediamide

N-[2-(furan-3-yl)ethyl]-N'-(pyridin-3-yl)ethanediamide (CAS 1428378-06-6): A Comprehensive Overview of Properties and Applications

N-[2-(furan-3-yl)ethyl]-N'-(pyridin-3-yl)ethanediamide (CAS 1428378-06-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This furan-pyridine hybrid molecule combines the unique electronic properties of both heterocyclic systems, making it particularly interesting for drug discovery and functional material development.

The molecular structure of N-[2-(furan-3-yl)ethyl]-N'-(pyridin-3-yl)ethanediamide features a central ethanediamide linker connecting two important heterocyclic moieties: a furan-3-yl ethyl group and a pyridin-3-yl substituent. This strategic combination creates a molecule with balanced lipophilicity and hydrogen bonding capacity, properties that are highly valued in modern medicinal chemistry.

Recent studies have explored the potential of CAS 1428378-06-6 as a building block for novel pharmaceutical agents. The furan-pyridine scaffold has shown promise in targeting various biological pathways, particularly in neurological and inflammatory conditions. Researchers are investigating its role as a potential modulator of protein-protein interactions, a hot topic in current drug discovery efforts.

In materials science, the N-[2-(furan-3-yl)ethyl]-N'-(pyridin-3-yl)ethanediamide structure offers interesting possibilities for creating smart materials. The compound's ability to participate in π-π stacking interactions, combined with its hydrogen bonding sites, makes it a candidate for developing self-assembling molecular systems. These properties align well with current research trends in organic electronics and nanotechnology.

The synthesis of CAS 1428378-06-6 typically involves coupling reactions between appropriately protected furan and pyridine derivatives. Recent advances in green chemistry have led to more efficient synthetic routes for this furan-containing diamide, addressing growing concerns about sustainable chemical production. This development responds to increasing industry demands for environmentally friendly synthetic methodologies.

Analytical characterization of N-[2-(furan-3-yl)ethyl]-N'-(pyridin-3-yl)ethanediamide reveals several notable features. The compound exhibits characteristic absorption bands in UV-Vis spectroscopy due to its conjugated system, while NMR studies confirm the expected connectivity pattern. These analytical signatures are crucial for quality control in research and potential commercial applications.

Current market trends show growing interest in pyridine-furan hybrid compounds like CAS 1428378-06-6. Pharmaceutical companies are particularly interested in such structures for their potential in addressing challenging therapeutic targets. The compound's moderate molecular weight and favorable physicochemical properties make it attractive for lead optimization programs.

From a regulatory perspective, N-[2-(furan-3-yl)ethyl]-N'-(pyridin-3-yl)ethanediamide falls into the category of research chemicals. While not currently approved for therapeutic use, its structural features align with many approved drugs containing similar motifs. This similarity has spurred investigation into its potential biological activities and safety profile.

The stability profile of CAS 1428378-06-6 has been studied under various conditions. The compound demonstrates reasonable stability at room temperature when protected from light and moisture. These storage considerations are important for researchers working with this material, especially in pharmaceutical screening applications.

Future research directions for N-[2-(furan-3-yl)ethyl]-N'-(pyridin-3-yl)ethanediamide may include exploration of its potential in combination therapies and as a component of more complex molecular architectures. The growing field of targeted drug delivery systems could particularly benefit from the compound's modular structure and functional group compatibility.

In conclusion, CAS 1428378-06-6 represents an interesting example of modern heterocyclic chemistry with potential applications across multiple scientific disciplines. Its furan-pyridine diamide structure offers a versatile platform for further chemical modification and biological evaluation. As research continues, this compound may find increasing utility in addressing current challenges in both pharmaceutical development and advanced materials design.